4-nitrophenyl bicyclo[4.1.0]heptane-7-carboxylate

• IUPAC Name: (4-nitrophenyl) bicyclo[4.1.0]heptane-7-carboxylate
• InChI: InChI=1S/C14H15NO4/c16-14(13-11-3-1-2-4-12(11)13)19-10-7-5-9(6-8-10)15(17)18/h5-8,11-13H,1-4H2
• InChI Key: CLCUOMFYLGWDBT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2C(C1)C2C(=O)OC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C14H15NO4
• Molecular Weight: 261.27 g/mol

Description

4-nitrophenyl bicyclo[4.1.0]heptane-7-carboxylate, commonly known as NBH, is a bicyclic compound that has shown promising results in various scientific research applications. It is a synthetic compound that has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis and Isomerizations : The synthesis of derivatives of 4-nitrophenyl bicyclo[4.1.0]heptane-7-carboxylate, involving photoinitiated isomerizations, has been explored. These derivatives undergo valence isomerization upon irradiation, forming quadricyclanes. Molybdenum(VI) oxide can catalyze the reverse transformations (Dubonosov et al., 2001).

Application in Organic Chemistry

• Catalysis in Organic Synthesis : Bicyclo[4.1.0]heptane derivatives, including 4-nitrophenyl variants, have shown potential in catalytic enantioselective syntheses. For instance, their use in the synthesis of bioactive compounds via catalytic desymmetrization has been reported (Ray & Mukherjee, 2022).
• Use in Organocatalysis : The compound's derivatives have been used in organocatalytic aldol reactions, demonstrating improved enantioselectivity compared to monocyclic analogues (Armstrong, Bhonoah, & White, 2009).

Chemical Reactions and Transformations

• Reactivity Studies : Research has been conducted on the reactivity and transformation of bicyclo[4.1.0]heptane compounds, including reactions like chlorination and rearrangement approaches, which can be fundamental for understanding the chemical behavior of 4-nitrophenyl bicyclo[4.1.0]heptane-7-carboxylate (Roberts, Urbánek, & Armstrong, 1949) (Uyehara, Yamada, Ogata, & Kato, 1985).

Potential in Drug Synthesis

• **Synthesis of Drug Precursors**: Bicyclo[4.1.0]heptane derivatives, including 4-nitrophenyl variants, have been used as intermediates in the synthesis of potential drug precursors. For example, their application in the creation of carbanucleosides demonstrates their versatility in the field of medicinal chemistry (Karimiahmadabadi, Erfan, Földesi, & Chattopadhyaya, 2014).

Photoreactions and Isomerization Studies

• Photoreactions and Valence Isomerization : Studies on 4-nitrophenyl bicyclo[4.1.0]heptane-7-carboxylate derivatives have also included investigations into photoreactions and valence isomerization, which are important for understanding the compound's behavior under various conditions and its potential applications in photochemistry (Nakabayashi & Takamuku, 1992).